Cas no 1269531-06-7 (3-Amino-5-chloro-1-isopropylpyrazin-2(1H)-one)

• Product Name: 3-Amino-5-chloro-1-isopropylpyrazin-2(1H)-one
• CAS No: 1269531-06-7
• MF: C₇H₁₀ClN₃O
• MW: 187.626800060272
• CID: 5058347
• Update Time: 2023-08-25

3-Amino-5-chloro-1-isopropylpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-1-isopropylpyrazin-2(1H)-one

• Inchi： 1S/C7H10ClN3O/c1-4(2)11-3-5(8)10-6(9)7(11)12/h3-4H,1-2H3,(H2,9,10)
• InChI Key： FREUOPWHVULYND-UHFFFAOYSA-N
• SMILES： ClC1=CN(C(C(N)=N1)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 270
• XLogP3: 0.5
• Topological Polar Surface Area: 58.7